Cas no 2172525-24-3 (1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide)

• Product Name: 1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide
• CAS No: 2172525-24-3
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6283531
• PubChem ID: 165506619
• Update Time: 2025-11-06

1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide
• 2172525-24-3
• EN300-1276106

• Inchi： 1S/C9H18N2O2/c1-7(2)11(10)9(12)13-8-5-3-4-6-8/h7-8H,3-6,10H2,1-2H3
• InChI Key： YTCSMPJSKIICGK-UHFFFAOYSA-N
• SMILES： O(C(N(C(C)C)N)=O)C1CCCC1

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide

Introduction to 1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide (CAS No. 2172525-24-3)

1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 2172525-24-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of formohydrazides, which are widely recognized for their versatile applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The unique structural features of 1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide, including its cyclopentyl and propan-2-yl substituents, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic protocols.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) guidelines, ensuring clarity and precision in its identification. The prefix "1-" indicates the position of the cyclopentyloxy group on the parent chain, while "N-" specifies the attachment of the formohydrazide moiety to the nitrogen atom. This systematic naming convention is essential for maintaining consistency in scientific literature and facilitating accurate communication among researchers.

In recent years, 1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide has been explored for its potential role in drug discovery and development. Formohydrazides are known to exhibit a broad spectrum of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The cyclopentyl group enhances lipophilicity, which can improve membrane permeability and thus enhance bioavailability, while the propan-2-yl substituent contributes to steric hindrance, influencing binding affinity to biological targets. These structural attributes make this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide with greater accuracy. Molecular docking studies have revealed that this compound can interact with various enzymes and receptors involved in critical metabolic pathways. For instance, preliminary data suggest that it may inhibit certain kinases associated with cancer cell proliferation, offering a potential therapeutic strategy against malignancies. Additionally, its ability to modulate inflammatory pathways has been highlighted in preclinical studies, indicating its potential as an anti-inflammatory agent.

The synthesis of 1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide involves multi-step organic reactions, typically starting from readily available precursors such as cyclopentanol and propanal derivatives. The formohydrazide functionality is introduced through nucleophilic addition reactions, followed by functional group transformations to achieve the desired structure. Optimization of reaction conditions is crucial to ensure high yield and purity, which are essential for pharmaceutical applications. Advances in catalytic methods have also improved the efficiency of these synthetic routes, reducing waste and energy consumption.

In industrial settings, 1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide is typically handled under controlled conditions to prevent degradation. Storage stability is a critical consideration, as exposure to moisture or light can lead to hydrolysis or oxidation of sensitive functional groups. Therefore, inert atmospheres and proper packaging are employed to maintain product integrity during storage and transportation. Quality control measures are implemented throughout the manufacturing process to ensure compliance with regulatory standards.

The growing interest in 1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide underscores its significance in modern pharmaceutical research. As drug discovery continues to evolve, compounds like this one provide valuable building blocks for designing next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovative approaches to harnessing its potential for treating various diseases. The integration of machine learning algorithms into drug design has further accelerated the exploration of such compounds by predicting their interactions with biological targets with remarkable precision.

Future research directions may focus on developing derivatives of 1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide with enhanced efficacy or reduced side effects. Structural modifications can be tailored to improve binding affinity or metabolic stability while maintaining biological activity. Additionally, exploring its role in combination therapies could yield synergistic effects that outperform single-agent treatments. These endeavors align with global efforts to address unmet medical needs through innovative chemical solutions.

In conclusion,1-(cyclopentyloxy)-N-(propan-2-yl)formohydrazide (CAS No. 2172525-24-3) represents a fascinating compound with significant implications for pharmaceutical chemistry and medicine. Its unique structural features and demonstrated biological activities position it as a key player in ongoing drug discovery initiatives. As research progresses，this compound will continue to contribute valuable insights into therapeutic development，underscoring its importance in advancing human health.